2-((2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H22ClN3O2S/c23-17-9-4-8-16(12-17)21-25-20(15-6-2-1-3-7-15)22(26-21)29-14-19(27)24-13-18-10-5-11-28-18/h1-4,6-9,12,18H,5,10-11,13-14H2,(H,24,27)(H,25,26)
• InChI Key: SDKKXCKWNHZAMV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=C(NC(=N2)C3=CC(=CC=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C22H22ClN3O2S
• Molecular Weight: 427.9 g/mol

Description

2-((2-(3-chlorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H22ClN3O2S and its molecular weight is 427.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Imidazole derivatives are synthesized and evaluated for various biological activities, including anticancer, antibacterial, and antifungal properties. For example, imidazole-containing compounds have been explored for their selective cytotoxicity against cancer cell lines, such as human lung adenocarcinoma cells, demonstrating significant apoptosis induction compared to standard treatments like cisplatin (Evren et al., 2019). Additionally, these compounds have been studied for their antibacterial activity, highlighting their potential as therapeutic agents against bacterial infections (Ramalingam et al., 2019).

Anticonvulsant and Antitumor Activities

Research on omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives has indicated their anticonvulsant activity, with some compounds showing promising results against seizures induced by maximal electroshock (Aktürk et al., 2002). Furthermore, studies on 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings have identified compounds with considerable antitumor activity against various cancer cell lines, indicating the broad therapeutic potential of this chemical scaffold (Yurttaş et al., 2015).

Chemical Properties and Ligand-Protein Interactions

Investigations into the chemical properties, such as pKa values of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives, provide insights into their acidity constants and protonation sites, which are crucial for understanding their biological activity and potential drug development (Duran & Canbaz, 2013). Additionally, molecular docking studies of related compounds with biological targets such as Cyclooxygenase 1 (COX1) help elucidate their mode of action and binding affinity, further emphasizing the importance of structural analysis in drug discovery (Mary et al., 2020).